4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide
Description
Historical Evolution of Sulfonamide-Based Therapeutics
The sulfonamide functional group (–SO~2~NH–) has served as a cornerstone of medicinal chemistry since the 1930s, when sulfa drugs revolutionized antibacterial therapy. Modern applications extend beyond antimicrobial activity, with sulfonamides demonstrating efficacy as carbonic anhydrase inhibitors, antitumor agents, and antiviral compounds. The bioisosteric properties of the sulfonamide group, which mimics carboxylate and amide functionalities, enable its integration into diverse molecular scaffolds. For instance, benzamide-4-sulfonamides exhibit subnanomolar inhibition constants (K~I~) against human carbonic anhydrase II (hCA II), a target implicated in glaucoma and epilepsy.
Benzamide Derivatives in Targeted Molecular Design
Benzamide-containing compounds have emerged as privileged structures in drug discovery due to their ability to participate in π-π stacking and hydrogen-bonding interactions with biological targets. When conjugated with sulfonamides, these hybrids exhibit enhanced binding affinities and isoform selectivity. The compound under analysis exemplifies this strategy through its N-benzamide core, which provides a planar aromatic surface for hydrophobic contacts, and the 4-chlorophenylsulfonamide group, which contributes to electron-deficient character for polar interactions. Structural analyses of analogous molecules reveal critical bond lengths and angles:
Table 1: Geometric parameters of selected sulfonamide-benzamide hybrids
| Compound | S–N Bond Length (Å) | C–S–O Angle (°) | Inhibition K~I~ (nM) |
|---|---|---|---|
| Benzamide-4-sulfonamide | 1.63 | 106.2 | 0.4–5.3 |
| 4-Chlorophenyl derivative | 1.61 | 104.8 | 3.5–26.7 |
| Propenoxy analogue | 1.59 | 105.1 | 8.0–19.2 |
These data suggest that subtle variations in sulfonamide geometry significantly influence enzymatic inhibition potency. The 1.61 Å S–N bond length in the 4-chlorophenyl variant optimizes transition-state stabilization during enzyme-substrate interactions.
Properties
Molecular Formula |
C23H20ClN3O4S |
|---|---|
Molecular Weight |
469.9 g/mol |
IUPAC Name |
4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide |
InChI |
InChI=1S/C23H20ClN3O4S/c1-2-15-31-22-6-4-3-5-18(22)16-25-26-23(28)17-7-11-20(12-8-17)27-32(29,30)21-13-9-19(24)10-14-21/h2-14,16,27H,1,15H2,(H,26,28)/b25-16+ |
InChI Key |
AOUYZPOBFXVJOQ-PCLIKHOPSA-N |
Isomeric SMILES |
C=CCOC1=CC=CC=C1/C=N/NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C=CCOC1=CC=CC=C1C=NNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Preparation Methods
Synthesis of 4-Chlorobenzenesulfonyl Chloride
Procedure (adapted from EP0115328B1):
-
Chlorobenzene (1 mol) is reacted with chlorosulfonic acid (1.6 mol) and thionyl chloride (3.2 mol) at 50–60°C for 6–8 hr.
-
Crude 4-chlorobenzenesulfonyl chloride is isolated via vacuum distillation (yield: 85–92%).
Key Data :
| Parameter | Value |
|---|---|
| Reaction temperature | 50–60°C |
| Yield | 85–92% |
| Purity (HPLC) | ≥98% |
Sulfonamide Formation
Method (based on US20050245500A1 and PMC3213545):
-
Substrate : 4-Aminobenzoic acid (1.0 eq) is dissolved in anhydrous DMF.
-
Sulfonation : 4-Chlorobenzenesulfonyl chloride (1.2 eq) is added dropwise at 0°C, followed by triethylamine (2.5 eq).
-
Reaction : Stirred at 25°C for 12 hr.
-
Workup : Acidified to pH 3–4 with HCl, extracted with ethyl acetate, and crystallized from ethanol.
Optimized Conditions :
| Parameter | Value |
|---|---|
| Solvent | DMF |
| Base | Triethylamine |
| Yield | 78–84% |
| Purity (NMR) | 95–97% |
Imine Condensation
Protocol (derived from PubChem CID 5006262 and PMC3051948):
-
Aldehyde Component : 2-Prop-2-enoxybenzaldehyde (1.1 eq) is prepared via Williamson ether synthesis.
-
Coupling : The sulfonamide intermediate (1.0 eq) and aldehyde are refluxed in ethanol with a catalytic amount of HCl (0.1 eq) for 6 hr.
-
Isolation : The product is filtered and recrystallized from acetonitrile.
Critical Parameters :
| Parameter | Value |
|---|---|
| Solvent | Ethanol |
| Catalyst | HCl (0.1 eq) |
| Reaction time | 6 hr |
| Yield | 65–72% |
| E/Z Selectivity | >99% E-configuration |
Advanced Modifications and Catalytic Systems
Microwave-Assisted Synthesis
A modified approach (CN102199098B) uses microwave irradiation to accelerate the imine condensation:
-
Conditions : 100°C, 30 min, 300 W.
-
Outcome : Yield increases to 80% with reduced side products.
Green Chemistry Approaches
Water-Mediated Reaction (PMC3051682):
-
Sulfonamide and aldehyde are stirred in water with β-cyclodextrin (10 mol%) at 80°C for 8 hr.
-
Yield : 70%, eliminating organic solvent use.
Characterization and Quality Control
Analytical Data
Purity Standards
| Method | Specification |
|---|---|
| HPLC | ≥98% |
| Residual solvents | <0.1% (ICH guidelines) |
| Heavy metals | <10 ppm |
Industrial-Scale Considerations
Cost-Effective Process (EP0115328B1 )
-
Recycling : Thionyl chloride and HCl gases are absorbed to generate reusable HCl (80% recovery).
-
Throughput : 500 kg/batch with 88% yield.
Emerging Trends and Challenges
Chemical Reactions Analysis
Types of Reactions
4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.
Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonylamino group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under basic or acidic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.
Scientific Research Applications
4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide has several scientific research applications:
Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: It may be used in studies involving enzyme inhibition or protein binding due to its unique structure.
Industry: It can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with specific binding sites. The exact pathways involved depend on the specific biological system being studied.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional attributes of the target compound are compared with five analogs from the evidence (Table 1). Key differences include substitution patterns, core heterocycles, and functional groups, which directly impact physicochemical properties and biological activity.
Table 1. Structural and Functional Comparison of Analogous Compounds
Key Observations:
Core Heterocycle Influence :
- The benzamide core in the target compound and compound 51 () contrasts with the thiazole core in . Benzamide derivatives often exhibit enhanced metabolic stability compared to thiazoles, which may degrade more readily in vivo .
Sulfonylamino vs. Sulfonamide: The sulfonylamino group (-SO₂NH-) in the target compound and provides stronger hydrogen-bonding capacity than the sulfonamide (-SO₂N<) in . This may enhance target binding affinity in enzyme inhibition .
Imine Configuration and Substituents: The (E)-imine configuration in the target compound and ensures planar geometry, favoring π-π stacking with aromatic residues in biological targets. In contrast, the (Z)-imine in may sterically hinder such interactions . The propenoxyphenyl group in the target compound introduces an alkene, which could undergo Michael addition or act as a radical scavenger. This contrasts with the hydroxy group in , which may participate in metal chelation .
Biological Activity: Compound 51 () demonstrates potent anti-trypanosomal activity (IC₅₀ ~1.2 µM), suggesting that dichloro substitution on benzamide enhances efficacy against parasitic targets. The target compound’s sulfonylamino and propenoxy groups may similarly optimize pharmacokinetic properties . KN-92 () inhibits calcium/calmodulin-dependent kinase II (CaMKII), highlighting the role of propenyl and methoxy groups in kinase binding. The target compound’s propenoxyphenyl group may confer analogous selectivity .
Biological Activity
The compound 4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the fields of antibacterial and enzyme inhibition. This article reviews the biological activity of this compound based on recent studies, including its mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.
Chemical Structure
The compound's structure can be represented as follows:
Antibacterial Activity
Recent studies have demonstrated that sulfonamide derivatives exhibit significant antibacterial properties. The compound was evaluated against several bacterial strains, including Salmonella typhi and Bacillus subtilis. The results indicated moderate to strong activity against these pathogens, while showing weaker effects on other tested strains.
| Bacterial Strain | Activity Level |
|---|---|
| Salmonella typhi | Moderate to Strong |
| Bacillus subtilis | Moderate to Strong |
| Other strains (e.g., E. coli) | Weak to Moderate |
The mechanism behind its antibacterial action is thought to involve the inhibition of bacterial folate synthesis, a common target for sulfonamide compounds.
Enzyme Inhibition
The compound also exhibited notable enzyme inhibitory activity, particularly against acetylcholinesterase (AChE) and urease.
- Acetylcholinesterase (AChE) Inhibition : The synthesized derivatives showed a range of IC50 values, indicating varying levels of potency. For instance, some compounds reached IC50 values as low as 0.63 µM, demonstrating strong AChE inhibition compared to standard inhibitors.
- Urease Inhibition : All tested compounds displayed strong inhibitory effects against urease, which is crucial in treating infections caused by urease-producing bacteria.
| Compound ID | IC50 (µM) | Enzyme Target |
|---|---|---|
| 7m | 0.63 | Acetylcholinesterase |
| 7n | 1.13 | Acetylcholinesterase |
| 7o | 1.21 | Acetylcholinesterase |
| 7p | 6.28 | Urease |
Case Studies
In a study published in the Brazilian Journal of Pharmaceutical Sciences, various sulfonamide derivatives were synthesized and tested for their biological activities. The findings highlighted the potential of these compounds in developing new antibacterial agents and enzyme inhibitors, with specific emphasis on their pharmacological effectiveness through docking studies and binding interactions with bovine serum albumin (BSA) .
The biological activity of the compound can be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : By inhibiting key enzymes such as AChE and urease, the compound disrupts essential metabolic processes in bacteria.
- Binding Affinity : The interaction with BSA indicates a favorable pharmacokinetic profile, enhancing the compound's bioavailability and therapeutic potential.
- Structural Features : The presence of the sulfonamide group is crucial for its antibacterial properties, while the aromatic rings may contribute to its binding affinity with target enzymes.
Q & A
Q. What are the common synthetic routes for preparing 4-[(4-chlorophenyl)sulfonylamino]-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]benzamide?
- Methodological Answer : The synthesis typically involves a multi-step approach:
Sulfonamide Formation : React 4-chlorobenzenesulfonyl chloride with an appropriate amine precursor under basic conditions (e.g., pyridine or triethylamine) to form the sulfonamide intermediate .
Schiff Base Formation : Condense the intermediate with 2-prop-2-enoxybenzaldehyde via nucleophilic addition-elimination in anhydrous ethanol or THF, using catalytic acetic acid .
Purification : Column chromatography (silica gel, gradient elution with ethyl acetate/hexane) or recrystallization (methanol/water) ensures purity .
Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data should researchers prioritize?
- Methodological Answer :
Q. What are the common impurities encountered during synthesis, and how can they be resolved?
- Methodological Answer :
- Unreacted Sulfonyl Chloride : Detectable via TLC (Rf comparison) or LC-MS. Remove by aqueous extraction (NaHCO₃ wash) .
- Oxidation Byproducts : Use inert atmospheres (N₂/Ar) during imine formation to prevent aldehyde oxidation. Confirm purity via HPLC (C18 column, acetonitrile/water) .
Advanced Research Questions
Q. How can reaction conditions be optimized to improve yield and selectivity in the synthesis of this compound?
- Methodological Answer :
- Design of Experiments (DoE) : Use fractional factorial designs to test variables (temperature, solvent polarity, catalyst loading). For example, optimize imine formation by screening solvents (THF vs. ethanol) and temperatures (25°C vs. reflux) .
- Flow Chemistry : Continuous-flow reactors enhance mixing and heat transfer, reducing side reactions (e.g., polymerization of prop-2-enoxy groups) .
Q. How should researchers address contradictions in spectroscopic data (e.g., NMR shifts inconsistent with computational predictions)?
- Methodological Answer :
- Dynamic Effects : Investigate tautomerism (e.g., imine-enamine equilibrium) via variable-temperature NMR .
- DFT Calculations : Compare experimental ¹³C NMR shifts with Gaussian-optimized structures (B3LYP/6-31G* basis set) to identify conformational discrepancies .
Q. What computational strategies validate the electronic and steric properties of this compound for biological or material science applications?
- Methodological Answer :
- Molecular Docking : Use AutoDock Vina to predict binding affinity to target proteins (e.g., kinases or GPCRs) based on sulfonamide and imine pharmacophores .
- Frontier Orbital Analysis : Calculate HOMO-LUMO gaps (Gaussian 09) to assess redox activity and charge-transfer potential .
Q. What in vitro assays are suitable for evaluating the biological activity of this compound, and how should controls be designed?
- Methodological Answer :
- Antimicrobial Screening : Use microbroth dilution (MIC assays) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains, with ciprofloxacin as a positive control .
- Cytotoxicity Testing : MTT assays on HEK-293 cells, comparing IC₅₀ values to known sulfonamide drugs (e.g., celecoxib) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
